Cas no 56099-73-1 ((2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid)

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid is a chiral piperidine derivative featuring a phenylsulfonyl group at the nitrogen position and a carboxylic acid functionality at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and peptidomimetics. The stereocenter at the 2-position ensures enantioselective reactivity, making it useful in asymmetric synthesis. Its sulfonyl group enhances stability and facilitates further functionalization, while the carboxylic acid allows for conjugation or derivatization. This product is suitable for applications in medicinal chemistry, catalysis, and materials science, offering a versatile scaffold for the development of novel compounds. High purity and well-defined stereochemistry ensure reliable performance in research and industrial settings.
(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid structure
56099-73-1 structure
Product Name:(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
CAS No:56099-73-1
MF:C13H17NO4S
MW:283.34338259697
CID:349805
PubChem ID:706456
Update Time:2025-06-28

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylic acid, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
    • (2S)-1-(4-methylphenyl)sulfonylpiperidine-2-carboxylic acid
    • DTXSID60351666
    • AKOS015608449
    • 56099-73-1
    • AC1LE50D
    • (2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
    • Inchi: 1S/C13H17NO4S/c1-10-5-7-11(8-6-10)19(17,18)14-9-3-2-4-12(14)13(15)16/h5-8,12H,2-4,9H2,1H3,(H,15,16)/t12-/m0/s1
    • InChI Key: GCWLCINIEOOJGU-LBPRGKRZSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCCC[C@H]1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 283.08800
  • Monoisotopic Mass: 283.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 83.06000
  • LogP: 2.64150

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P536180-10mg
(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
56099-73-1
10mg
$ 50.00 2022-06-03
TRC
P536180-50mg
(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
56099-73-1
50mg
$ 135.00 2022-06-03
TRC
P536180-100mg
(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
56099-73-1
100mg
$ 230.00 2022-06-03

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid Related Literature

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